Cas no 827574-18-5 (2-Butenamide, 2-acetyl-N,N-bis(1-methylethyl)-3-phenyl-, (2Z)-)

827574-18-5 structure
Product name:2-Butenamide, 2-acetyl-N,N-bis(1-methylethyl)-3-phenyl-, (2Z)-
2-Butenamide, 2-acetyl-N,N-bis(1-methylethyl)-3-phenyl-, (2Z)- Chemical and Physical Properties
Names and Identifiers
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- 2-Butenamide, 2-acetyl-N,N-bis(1-methylethyl)-3-phenyl-, (2Z)-
- 2-acetyl-3-phenyl-N,N-di(propan-2-yl)but-2-enamide
- DTXSID20836747
- 827574-18-5
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- Inchi: InChI=1S/C18H25NO2/c1-12(2)19(13(3)4)18(21)17(15(6)20)14(5)16-10-8-7-9-11-16/h7-13H,1-6H3
- InChI Key: PJRGIHARMDBNBA-UHFFFAOYSA-N
- SMILES: CC(C)N(C(C)C)C(=O)C(=C(C)C1=CC=CC=C1)C(=O)C
Computed Properties
- Exact Mass: 287.188529040g/mol
- Monoisotopic Mass: 287.188529040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 407
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.9
- Topological Polar Surface Area: 37.4Ų
2-Butenamide, 2-acetyl-N,N-bis(1-methylethyl)-3-phenyl-, (2Z)- Related Literature
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Cheng Wang,Lin Ma,Deqiang Guo,Xin Zhao,Zilin Zhou,Dabin Lin,Fangteng Zhang,Weiren Zhao,Jiahua Zhang,Zhaogang Nie J. Mater. Chem. C, 2020,8, 3374-3379
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Chengjie Liu,Wei Yao,Luzhong Zhang,Hanqing Qian,Wei Wu,Xiqun Jiang Chem. Commun., 2010,46, 7566-7568
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Xueying Zheng,Zhenyi Gu,Xuyang Liu,Zhongqiang Wang,Jiayun Wen,Xinglong Wu,Wei Luo,Yunhui Huang Energy Environ. Sci., 2020,13, 1788-1798
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Bao-rang Li,De-long Zhang,Nai-qiang Zhang,Jing-tao Li CrystEngComm, 2015,17, 3426-3432
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Jonas Van Rie,Wim Thielemans Nanoscale, 2017,9, 8525-8554
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